Cas no 477535-41-4 (3-Bromo-5-(trifluoromethyl)benzaldehyde)

• Product Name: 3-Bromo-5-(trifluoromethyl)benzaldehyde
• CAS No: 477535-41-4
• MF: C₈H₄BrF₃O
• MW: 253.015972137451
• MDL: MFCD08059506
• CID: 92886
• PubChem ID: 16115438
• Update Time: 2025-08-04

3-Bromo-5-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(trifluoromethyl)benzaldehyde
• 3-Bromo-5-formylbenzotrifluoride
• 3-BROMO-5-TRIFLUOROMETHYLBENZALDEHYDE
• 1-Bromo-3-formyl-5-trifluoromethylbenzene
• 3-Bromo-5-Trifluoromethyl benzaldehyde
• Benzaldehyde, 3-bromo-5-(trifluoromethyl)-
• 3-Bromo-5-trifluoromethyl-benzaldehyde
• 3-(TRIFLUOROMETHYL)-5-BROMOBENZALDEHYDE
• PubChem16131
• KSC496E1R
• PCRLZGCXLNNMFL-UHFFFAOYSA-N
• WT1696
• CL8310
• SBB101195
• RP29012
• C
• EN300-119269
• MFCD08059506
• AB43122
• 477535-41-4
• FT-0644722
• CS-W010196
• SCHEMBL344606
• BP-13122
• 3-Bromo-5-(trifluoromethyl)benzaldehyde, AldrichCPR
• 3-bromo-5-(trifluoromethyl) benzaldehyde
• A23108
• B4974
• 3-Bromo-5-trifluoromethyl-benzaldehyde;3-Bromo-5-(trifluoromethyl)benzaldehyde
• PS-7448
• J-511979
• AM61559
• AKOS005257827
• DTXSID40583029
• SY021846
• DB-011156

• MDL： MFCD08059506
• Inchi： 1S/C8H4BrF3O/c9-7-2-5(4-13)1-6(3-7)8(10,11)12/h1-4H
• InChI Key： PCRLZGCXLNNMFL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 251.94000
• Monoisotopic Mass: 251.93976 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 253.02
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.677
• Boiling Point: 219 ºC
• Flash Point: 86 ºC
• Refractive Index: 1.5110
• PSA: 17.07000
• LogP: 3.28040
• Sensitiveness: Air Sensitive
• Solubility: Not determined

3-Bromo-5-(trifluoromethyl)benzaldehyde Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazard Category Code： 22-36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Additional information on 3-Bromo-5-(trifluoromethyl)benzaldehyde

Research Brief on 3-Bromo-5-(trifluoromethyl)benzaldehyde (CAS: 477535-41-4) in Chemical Biology and Pharmaceutical Applications

3-Bromo-5-(trifluoromethyl)benzaldehyde (CAS: 477535-41-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. This compound, characterized by its bromo and trifluoromethyl substituents, has garnered significant attention due to its versatility in organic synthesis and its potential applications in drug discovery. Recent studies have explored its role in the development of novel therapeutic agents, highlighting its importance in medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry investigated the use of 3-Bromo-5-(trifluoromethyl)benzaldehyde as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that the bromo and trifluoromethyl groups enhance the binding affinity of the resulting inhibitors to their target proteins, thereby improving their therapeutic potential. The study also highlighted the compound's stability under various reaction conditions, making it a reliable building block for complex molecular architectures.

In another study, researchers focused on the agrochemical applications of 3-Bromo-5-(trifluoromethyl)benzaldehyde. The compound was used to synthesize novel herbicides with improved efficacy and environmental safety profiles. The trifluoromethyl group, in particular, was found to enhance the herbicidal activity by increasing the compound's lipophilicity and bioavailability. These findings underscore the compound's potential in addressing current challenges in sustainable agriculture.

Further research has explored the mechanistic insights into the reactivity of 3-Bromo-5-(trifluoromethyl)benzaldehyde. Advanced spectroscopic techniques, including NMR and X-ray crystallography, were employed to elucidate its structural properties and reactivity patterns. These studies provide a deeper understanding of how the compound can be optimized for specific applications, such as catalysis and material science.

In conclusion, 3-Bromo-5-(trifluoromethyl)benzaldehyde (CAS: 477535-41-4) continues to be a valuable compound in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a promising candidate for the development of new drugs, agrochemicals, and functional materials. Future research should focus on expanding its applications and optimizing its synthesis to meet the growing demands of the industry.